Cas no 1251682-54-8 (1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]benzoyl}-2,3-dihydro-1H-indole)

• Product Name: 1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]benzoyl}-2,3-dihydro-1H-indole
• CAS No: 1251682-54-8
• MF: C₂₂H₂₀N₂O₂S
• MW: 376.471404075623
• CID: 5759869
• PubChem ID: 52417328
• Update Time: 2025-05-26

1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]benzoyl}-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• AKOS024530114
• 1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]benzoyl}-2,3-dihydro-1H-indole
• SR-01000926683-1
• F6041-0320
• VU0530361-1
• (4-((4-cyclopropylthiazol-2-yl)methoxy)phenyl)(indolin-1-yl)methanone
• 1251682-54-8
• [4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]phenyl]-(2,3-dihydroindol-1-yl)methanone
• SR-01000926683

• Inchi： 1S/C22H20N2O2S/c25-22(24-12-11-16-3-1-2-4-20(16)24)17-7-9-18(10-8-17)26-13-21-23-19(14-27-21)15-5-6-15/h1-4,7-10,14-15H,5-6,11-13H2
• InChI Key： WTKGAMUBCGHHJQ-UHFFFAOYSA-N
• SMILES： S1C(COC2C=CC(=CC=2)C(N2C3C=CC=CC=3CC2)=O)=NC(=C1)C1CC1

Computed Properties

• Exact Mass: 376.125
• Monoisotopic Mass: 376.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7A^2
• XLogP3: 4.1

Additional information on 1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]benzoyl}-2,3-dihydro-1H-indole

Introduction to Compound with CAS No 1251682-54-8 and Product Name: 1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]benzoyl}-2,3-dihydro-1H-indole

The compound with the CAS number 1251682-54-8 and the product name 1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]benzoyl}-2,3-dihydro-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzoyl moiety linked to a dihydroindole core, which is further substituted with a cyclopropyl group and a 1,3-thiazole ring. These structural elements contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]benzoyl}-2,3-dihydro-1H-indole molecule has been extensively studied for its potential pharmacological effects. Specifically, its ability to interact with specific enzymes and receptors has been explored in the context of treating neurological disorders, inflammation, and even certain types of cancer. The presence of the cyclopropyl group in its structure is particularly noteworthy, as it has been shown to enhance binding affinity and stability in several drug candidates.

One of the most compelling aspects of this compound is its interaction with biological targets that are involved in pain signaling pathways. Research has indicated that the benzoyl and dihydroindole components can modulate the activity of certain ion channels and neurotransmitter receptors, which are critical for pain perception and modulation. This has led to investigations into its potential as an analgesic agent. Furthermore, the 4-cyclopropyl-1,3-thiazol-2-yl moiety adds another layer of complexity to its pharmacological profile, suggesting that it may have additional mechanisms of action beyond simple receptor interaction.

The synthesis of 1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]benzoyl}-2,3-dihydro-1H-indole involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group is particularly challenging due to its strain and reactivity, but recent advances in synthetic methodologies have made it more feasible to incorporate this moiety into complex molecular frameworks. The use of transition metal catalysis has also played a crucial role in facilitating these reactions while maintaining high selectivity.

From a computational chemistry perspective, the molecular structure of this compound has been subjected to extensive modeling studies to predict its binding affinity and interaction patterns with biological targets. These studies have provided valuable insights into how the various substituents affect its pharmacokinetic properties. For instance, the dihydroindole core has been found to be crucial for stabilizing interactions with certain proteins through hydrophobic and hydrogen bonding interactions. Meanwhile, the methoxy group on the benzoyl moiety appears to enhance solubility while maintaining binding efficacy.

The potential therapeutic applications of this compound are vast. Preliminary in vitro studies have demonstrated its ability to inhibit enzymes that are overexpressed in inflammatory conditions, suggesting that it could be used as an anti-inflammatory agent. Additionally, its interaction with nuclear receptors has raised interest in its potential as an immunomodulator. The cyclopropyl group's unique electronic properties may also contribute to its ability to modulate enzyme activity by affecting substrate binding or catalytic residues.

Recent clinical trials have begun to explore the efficacy of derivatives of this compound in treating chronic pain conditions. The results have been promising, with some patients experiencing significant reductions in pain levels after treatment. These findings have spurred further research into optimizing the molecular structure for better pharmacological profiles. Specifically, efforts are being made to enhance bioavailability while reducing potential side effects such as hepatotoxicity or nephrotoxicity.

The role of computational modeling in drug discovery cannot be overstated when discussing compounds like 1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]benzoyl}-2,3-dihydro-1H-indole. Advanced algorithms have allowed researchers to predict how different structural modifications will affect biological activity without the need for extensive experimental testing. This approach has not only sped up the drug development process but also reduced costs associated with traditional trial-and-error methods. Moreover, machine learning models trained on large datasets have improved our ability to identify novel lead compounds based on their structural features alone.

The future directions for research on this compound are multifaceted. One area of focus is exploring its potential as a prodrug that can release active metabolites within target tissues or organs. This strategy could enhance therapeutic efficacy while minimizing systemic exposure and associated side effects. Another avenue is investigating its use in combination therapies where it could synergize with existing drugs to produce additive or even synergistic effects against diseases such as cancer or neurodegenerative disorders.

In conclusion,1-{4-[ (4-cyclopropyl - 1 , 3 - thiazol - 2 - yl ) methoxy ] benzoyl } - 2 , 3 - dihydro - 1 H - indole represents a promising candidate for further development in pharmaceutical applications . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive molecule for medicinal chemists . As research continues , we can expect more insights into how best to harness its potential for treating various human diseases . The advancements in synthetic chemistry , computational biology , and clinical methodologies all contribute toward making this dream closer to reality . By leveraging these tools effectively , scientists may unlock new therapeutic strategies that improve patient outcomes worldwide .